Cas no 2138545-74-9 (4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine)

• Product Name: 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine
• CAS No: 2138545-74-9
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 6022998
• PubChem ID: 165492589
• Update Time: 2025-11-01

4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine
• 2138545-74-9
• EN300-1149877

• Inchi： 1S/C11H12FN3/c1-7-4-3-5-8(6-7)10-9(12)11(13)15(2)14-10/h3-6H,13H2,1-2H3
• InChI Key： QQAFKZDADQAKEM-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine

Introduction to 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine (CAS No. 2138545-74-9)

4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138545-74-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its fluoro substituent, methyl groups, and phenyl ring, contribute to its distinct chemical properties and make it a promising candidate for further research and development.

The significance of 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine lies in its potential role as a key intermediate in the synthesis of various bioactive molecules. Pyrazole derivatives are well-documented for their involvement in multiple pharmacological pathways, making them valuable in drug discovery. The presence of a fluoro atom in the molecular structure often enhances the metabolic stability and binding affinity of a compound, which is a critical factor in pharmaceutical design. Additionally, the methylphenyl moiety introduces additional complexity and functionality, allowing for further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine has emerged as a subject of interest due to its structural similarity to known bioactive molecules. Studies have begun to explore its potential applications in treating various diseases, including inflammatory disorders, neurological conditions, and cancer. The unique combination of substituents in this molecule suggests that it may interact with multiple biological targets, offering a multifaceted approach to therapeutic intervention.

One of the most compelling aspects of 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine is its versatility in chemical synthesis. The pyrazole core provides a stable scaffold that can be modified through various reactions, such as nucleophilic substitution, alkylation, and acylation. These modifications allow chemists to fine-tune the properties of the compound, making it adaptable for different pharmacological applications. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting cancer cell proliferation. The fluoro substituent plays a pivotal role in enhancing the binding affinity of these inhibitors to their target enzymes.

The pharmaceutical industry has been particularly interested in pyrazole derivatives due to their broad spectrum of biological activities. 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine has shown promise in preclinical studies as a potential treatment for inflammatory diseases. In vitro experiments have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings align with the growing body of evidence suggesting that pyrazole-based compounds can serve as effective anti-inflammatory agents. Furthermore, the structural features of this molecule may contribute to its ability to cross the blood-brain barrier, making it a candidate for treating neurological disorders.

Another area where 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine shows promise is in oncology research. Cancer therapies often rely on targeting specific molecular pathways that drive tumor growth and progression. Pyrazole derivatives have been identified as potent inhibitors of various kinases involved in cancer metabolism and signaling. The presence of both fluoro and methylphenyl substituents enhances the compound's ability to interact with these kinases, potentially leading to more effective cancer treatments. Current research is focused on optimizing synthetic routes to produce analogs with improved pharmacokinetic properties and reduced toxicity.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine is currently undergoing preclinical evaluations to assess its potential as a therapeutic agent. These studies involve detailed pharmacokinetic analysis, toxicity testing, and interaction studies with biological targets. The results from these experiments will provide valuable insights into the compound's mechanism of action and potential clinical applications. If successful, this compound could pave the way for novel treatments targeting various diseases.

The role of computational chemistry and molecular modeling has been instrumental in advancing the understanding of 4-fluoro-1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amines interactions with biological targets. These tools allow researchers to predict how the compound will bind to specific proteins or enzymes, providing insights into its potential therapeutic effects. By leveraging computational methods, scientists can identify optimal modifications that enhance binding affinity and reduce off-target effects. This approach accelerates the drug discovery process by minimizing the need for extensive experimental trials.

In conclusion,4-fluoro-lmethyl-l(3-rnethyiphenyl)l-H-pyroz01l-l -arnine (CAS No 2138545 74 9) represents an exciting opportunity for further research and development within pharmaceutical chemistry Its unique structural features make it a versatile intermediate with potential applications across multiple therapeutic areas Current studies suggest that this compound may play a significant role in treating inflammatory diseases neurological disorders and cancer As research continues it is likely that additional insights into its mechanisms of action will emerge leading to new strategies for drug design